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Compound of Interest

Compound Name: HP210

Cat. No.: B10857001 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
HP210 is a selective glucocorticoid receptor modulator (SGRM) that has shown potential in the

study of inflammation-related diseases.[1] It functions by inhibiting the mRNA expression of

pro-inflammatory cytokines such as IL-1β and IL-6.[1] Proper preparation and storage of

HP210 stock solutions are crucial for maintaining its stability and ensuring accurate and

reproducible experimental results. These application notes provide detailed protocols for the

preparation and storage of HP210 stock solutions for both in vitro and in vivo applications.

Data Presentation
Physicochemical and Solubility Data

Property Value Source

Molecular Formula C22H19N3O2S2 [1][2]

Molecular Weight 421.54 g/mol [1][2]

Appearance White to off-white solid [1][2]

Purity >98% [2]

Solubility in DMSO 125 mg/mL (296.53 mM) [1]

Solubility in DMSO (R-HP210) 250 mg/mL (593.06 mM) [2]
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Note: It is recommended to use newly opened, hygroscopic DMSO for the best solubility

results. Ultrasonic assistance may be required to fully dissolve the compound.[1][2]

Recommended Storage Conditions
Form

Storage
Temperature

Duration Source

Powder -20°C 3 years [1][2]

In Solvent -80°C 6 months [1][2]

In Solvent -20°C 1 month [1][2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM HP210 Stock
Solution in DMSO for In Vitro Use
Materials:

HP210 powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Calibrated pipettes

Procedure:

Calculate the required mass of HP210: To prepare 1 mL of a 10 mM stock solution, weigh

out 4.2154 mg of HP210 powder.

Dissolution:
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Aseptically add the weighed HP210 powder to a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Vortex the solution thoroughly for 1-2 minutes.

If the compound is not fully dissolved, sonicate the solution in an ultrasonic bath for 5-10

minutes, or until the solution is clear.[1][2]

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1][2]

Protocol 2: Preparation of HP210 Formulation for In Vivo
Administration
This protocol describes the preparation of a vehicle solution containing HP210 for

administration in animal models.

Materials:

HP210 powder

Dimethyl Sulfoxide (DMSO)

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile conical tubes
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Vortex mixer

Procedure:

This protocol is for preparing a final solution with a concentration of ≥ 2.08 mg/mL.[2]

Prepare a concentrated DMSO stock solution of HP210. For example, prepare a 20.8 mg/mL

stock solution in DMSO.

Vehicle Preparation (for a final volume of 1 mL):

In a sterile conical tube, add 400 µL of PEG300.

Add 100 µL of the 20.8 mg/mL HP210 in DMSO stock solution to the PEG300 and mix

thoroughly by vortexing.[2]

Add 50 µL of Tween-80 to the mixture and vortex again until the solution is homogenous.

[2]

Add 450 µL of saline to the tube to bring the final volume to 1 mL.[2]

Vortex the final solution until it is clear and homogenous. The final concentration of HP210
will be ≥ 2.08 mg/mL.[2]

Administration: The prepared formulation should be used immediately.
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Protocol 1: In Vitro Stock Solution

Protocol 2: In Vivo Formulation
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Caption: Experimental workflow for HP210 stock solution preparation.

LPS

TLR4

activates

NF-κB

activates

Pro-inflammatory Genes
(IL-1β, IL-6, COX-2)

induces transcription

Inflammation

HP210

represses

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b10857001?utm_src=pdf-body-img
https://www.benchchem.com/product/b10857001?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: HP210 mechanism of action on the NF-κB signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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